4-[Benzyl(methyl)amino]cyclohexan-1-one

• IUPAC Name: 4-[benzyl(methyl)amino]cyclohexan-1-one
• InChI: InChI=1S/C14H19NO/c1-15(11-12-5-3-2-4-6-12)13-7-9-14(16)10-8-13/h2-6,13H,7-11H2,1H3
• InChI Key: RBQSJWRNWNETSU-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1=CC=CC=C1)C2CCC(=O)CC2
• Molecular Formula: C14H19NO
• Molecular Weight: 217.31 g/mol

Description

4-[Benzyl(methyl)amino]cyclohexan-1-one, also known as BMCH, is a synthetic compound. It has a molecular weight of 217.31. The compound is typically stored at room temperature and is available in powder form.

Molecular Structure Analysis

The IUPAC name for this compound is 4-[benzyl (methyl)amino]cyclohexanone. The InChI code is 1S/C14H19NO/c1-15(11-12-5-3-2-4-6-12)13-7-9-14(16)10-8-13/h2-6,13H,7-11H2,1H3.

Physical And Chemical Properties Analysis

The compound is a powder at room temperature. Unfortunately, other physical and chemical properties like boiling point, melting point, etc., are not available in the search results.

Scientific Research Applications

Synthesis and Structural Analysis

• 4-[Benzyl(methyl)amino]cyclohexan-1-one and related compounds are used in the synthesis of new classes of compounds, such as 3-hydroxy-6-oxo[1,2,4]triazin-1-yl alaninamides. These compounds are characterized by their unique structural features, as seen in the synthesis and X-ray diffraction studies (Sañudo et al., 2006).

Anticonvulsant Applications

• Derivatives of this compound, such as various anticonvulsant enaminones, have been studied for their crystal structures and hydrogen bonding, contributing to understanding their potential in medical applications (Kubicki et al., 2000).

Catalysis and Organic Synthesis

• This compound and its derivatives are used in organic synthesis, such as the enantioselective addition of diethylzinc to aldehydes. They have been shown to influence the stereochemical outcomes in the synthesis of various chiral alcohols (Asami et al., 2015).

Mannich Base Synthesis

• The compound plays a role in the synthesis of new Mannich -β-amino carbonyl compounds. These synthetic processes contribute to the broader field of organic chemistry and material science (Hussein & Yousif, 2021).

Polymerization Studies

• Research has also focused on using derivatives of this compound in polymerization studies, such as the polymerization of cyclohexene oxide. These studies contribute to the development of new polymeric materials (Abu-Abdoun & Ledwith, 2007).

Antitumor Research

• This compound analogs have been evaluated for their cytotoxic activities, showing potential as antitumor agents. This research is pivotal in the search for new cancer therapies (Dong et al., 2010).

Safety and Hazards

The compound has been assigned the GHS07 pictogram. The hazard statements associated with it are H302, H315, H319, H335. The precautionary statements are P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, P501.

Synthesis routes and methods

Procedure details

N-Benzyl-N-methyl-1,4-dioxaspiro[4.5]decan-8-amine (1.0 g, 3.83 mmol, 1.0 eq.) was dissolved in MeOH (12 ml); 6 M HCl solution (12 ml) was added at 0° C., and stirring was carried out for 16 hours at RT. After monitoring by TLC, the solvent was removed under reduced pressure and the residue was taken up in water (50 ml), adjusted to pH 8-9 with NaCHO3 (solid) and extracted with DCM (2×50 ml). The combined org. phases were washed with water and sat. NaCl solution (in each case 50 ml), dried over sodium sulfate and concentrated under reduced pressure and dried. The crude product was used in the next stage without being purified further. Yield: 74% (620 mg, 2.857 mmol)